Cas no 1261954-79-3 (2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid)

• Product Name: 2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
• CAS No: 1261954-79-3
• MF: C₁₃H₆F₃NO₄
• MW: 297.186254024506
• MDL: MFCD18321071
• CID: 1219383
• PubChem ID: 53226961
• Update Time: 2025-04-20

2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
• 2',4',6'-Trifluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%
• 1261954-79-3
• MFCD18321071
• DTXSID30690579

• MDL： MFCD18321071
• Inchi： 1S/C13H6F3NO4/c14-7-4-9(15)12(10(16)5-7)6-1-2-8(13(18)19)11(3-6)17(20)21/h1-5H,(H,18,19)
• InChI Key： SVRWHKKUJCTRTD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 297.02489216g/mol
• Monoisotopic Mass: 297.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives